Cas no 1552515-31-7 (2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride)

• Product Name: 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride
• CAS No: 1552515-31-7
• MF: C₇H₁₂ClF₃O₄S
• MW: 284.680991172791
• CID: 6201723
• PubChem ID: 82957703
• Update Time: 2025-06-13

2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride
• 1552515-31-7
• EN300-1145045
• AKOS021277195
• 2-[2-(3,3,3-trifluoropropoxy)ethoxy]ethane-1-sulfonyl chloride

• Inchi： 1S/C7H12ClF3O4S/c8-16(12,13)6-5-15-4-3-14-2-1-7(9,10)11/h1-6H2
• InChI Key： LAVCLLVNBOPMFV-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOCCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 284.0096922g/mol
• Monoisotopic Mass: 284.0096922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride

Research Briefing on 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride (CAS: 1552515-31-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride (CAS: 1552515-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This sulfonyl chloride derivative, characterized by its trifluoropropoxy and ethoxyethane moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

One of the key areas of research involving this compound is its application in the synthesis of sulfonamide-based inhibitors. Sulfonamides are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the trifluoropropoxy group in 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride enhances its lipophilicity, thereby improving membrane permeability and bioavailability. Recent publications have demonstrated its efficacy in the design of carbonic anhydrase inhibitors, which are being explored for the treatment of glaucoma and certain types of cancer.

In addition to its role in inhibitor design, this compound has been investigated for its utility in bioconjugation chemistry. The sulfonyl chloride group is highly reactive towards nucleophiles, such as amines and thiols, making it an excellent candidate for the modification of biomolecules. For instance, researchers have utilized 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride to label proteins and peptides, enabling the study of protein-protein interactions and cellular trafficking. These applications are particularly relevant in the development of diagnostic tools and targeted therapies.

Recent advancements in synthetic methodologies have also focused on optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry reported a high-yield synthesis route that minimizes byproduct formation and enhances purity. The authors emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve optimal results. These improvements are critical for scaling up production and ensuring consistency in pharmaceutical applications.

Furthermore, the compound's potential in drug delivery systems has been explored. Its ability to form stable conjugates with various drug molecules has been leveraged to enhance drug solubility and target specificity. For example, a recent study demonstrated the successful conjugation of 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride with a chemotherapeutic agent, resulting in improved tumor targeting and reduced off-target effects. This approach holds promise for the development of next-generation anticancer therapies.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the growing body of evidence supporting its utility in diverse applications underscores its potential as a valuable tool in chemical biology and pharmaceutical research.

In conclusion, 2-2-(3,3,3-trifluoropropoxy)ethoxyethane-1-sulfonyl chloride (CAS: 1552515-31-7) represents a promising intermediate with multifaceted applications in drug discovery and bioconjugation. Ongoing research efforts are expected to uncover additional uses and optimize its properties for clinical translation. This compound exemplifies the intersection of chemistry and biology, offering new avenues for therapeutic innovation.